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Compound of Interest

Compound Name: (Chloromethoxy)cyclobutane
CAS No.: 104620-74-8
Cat. No.: B2978473

Get Quote

. J

CAS Number: 104620-74-8 Chemical Class:

-Chloroalkyl Ether Primary Application: Reagent for the introduction of the cyclobutoxymethyl
(CBOM) protecting group; linker synthesis in medicinal chemistry.

Executive Hazard Analysis: The -Haloether Alert
CRITICAL WARNING: (Chloromethoxy)cyclobutane is an
-chloroether. While specific toxicological data for this exact analog is limited compared to its

structural congeners, it must be handled with the same extreme caution as Chloromethyl
Methyl Ether (CMME) and Bis(chloromethyl) ether (BCME).

Structural Activity Relationship (SAR) & Carcinogenicity

The chemical moiety R-O-CH2-Cl is a structural alert for high carcinogenic potential. The
mechanism of toxicity is driven by the high electrophilicity of the methylene carbon, which is
activated by the adjacent oxygen atom.
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e Mechanism: Spontaneous dissociation into a resonance-stabilized oxonium ion (R-O+=CH2)

and a chloride ion.

» Biological Impact: This oxonium species is a potent alkylating agent capable of reacting with
nucleophilic sites on DNA (e.g., N7-guanine), leading to mutagenesis.

o Read-Across Toxicity: Regulatory bodies and safety protocols treat all volatile

-chloroethers as potential occupational carcinogens until proven otherwise.

Hydrolysis & Decomposition

(Chloromethoxy)cyclobutane is hydrolytically unstable. Upon contact with moisture/mucous

membranes, it decomposes rapidly:

This reaction releases hydrochloric acid (corrosive tissue damage) and formaldehyde

(sensitizer/carcinogen), creating a dual-hazard scenatrio.

Technical Data & Properties
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Property

Data | Estimate

Relevance

Precursorto C

C
H
Molecular Formula H
O
ClO
oxonium ion
Molecular Weight 120.58 g/mol Volatile organic compound
. ) Lower volatility than CMME,
Boiling Point ~130-140 °C (est.) )
but vapor hazard persists
) Heavier than water; sinks in
Density ~1.08 g/mL )
aqueous spills
- . Do not use agqueous extraction
Solubility Reacts with water o
for purification
_ Flammable liquid; requires
Flash Point <60 °C (est.)

static grounding

Safe Handling Protocols (Engineering Controls)
Hierarchy of Controls

o Elimination: Can a less toxic protecting group (e.g., BOM-CI or SEM-CI) be used?

o Engineering: All transfers must occur in a Class Il Biosafety Cabinet or a Chemical Fume

Hood with a face velocity >100 fpm.

e PPE: Double nitrile gloves (0.11 mm min) or Silver Shield® laminate gloves. Standard latex

is permeable to

-haloethers.

Synthesis & Generation (In Situ)

To minimize exposure, generate (Chloromethoxy)cyclobutane in situ or immediately before

use. Avoid isolating the neat material if possible.
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Recommended Protocol (Acetal Exchange Method): This method avoids the use of HCI gas
and paraformaldehyde, reducing the risk of forming symmetric bis(chloromethyl) ether analogs.

» Reagents: Cyclobutanol, Dimethoxymethane (DMM), ZnBr

(cat.), Acetyl Chloride.

o Workflow:
o Mix Cyclobutanol and DMM (solvent/reagent).

o Add catalytic ZnBr

o Add Acetyl Chloride dropwise at 0 °C.
o Result: Formation of the

-chloroether and methyl acetate. Use the solution directly.

Decontamination & Quenching
Never dispose of active
-chloroether solutions directly into waste containers. They must be chemically deactivated.

e Quench Solution: 1:1 mixture of Ammonium Hydroxide (conc.) and Ethanol.

e Mechanism: Ammonia reacts rapidly to form non-toxic hexamine derivatives and amino-
acetals, effectively scavenging the alkylating agent.

e Procedure: Add the reaction mixture slowly to the stirring quench solution. Let stir for 1 hour
before disposal.

Visualized Pathways & Workflows
Figure 1: Mechanism of Toxicity & Decomposition
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This diagram illustrates the dual pathway of hazard: DNA alkylation (carcinogenicity) and

Hydrolysis (acute toxicity).
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Click to download full resolution via product page

Caption: Figure 1. The electrophilic oxonium intermediate drives DNA alkylation, while moisture

triggers rapid hydrolysis.

Figure 2: Safe Handling & Quenching Workflow

A closed-loop protocol to ensure zero exposure during synthesis and disposal.
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Caption: Figure 2. Operational workflow emphasizing in situ generation and immediate
chemical deactivation.

Emergency Procedures
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Scenario Immediate Action

Do not scrub. Wash gently with soap and water
Skin Contact for 15 min. Isolate contaminated clothing in a

sealed bag.

Rinse with water for 15 min.[1] Seek immediate
Eye Contact ophthalmological support (HCI generation

causes corneal damage).

Move to fresh air.[1][2] Observe for delayed
Inhalation pulmonary edema (up to 24h) due to
HCIl/Formaldehyde release.

Spill (< 10 mL) Cover with absorbent pads soaked in 5%
1 (< m
’ agqueous ammonia. Wait 15 min before cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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